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Introduction

Cuprous iodide (CuI), an inorganic compound with the chemical formula CuI, is a versatile

material with significant applications ranging from organic synthesis and catalysis to materials

science.[1] In its pure form, it is a white solid, though it often appears tan or brownish due to

the facile oxidation of the iodide anion to iodine.[1][2] As a p-type semiconductor, its unique

electronic and structural properties make it an invaluable tool for researchers, particularly in the

development of novel synthetic methodologies and advanced materials.[1][3] This guide

provides an in-depth overview of the core physical and chemical properties of cuprous iodide,

detailed experimental protocols, and visualizations of key processes relevant to professionals

in research and drug development.

Physical Properties
The fundamental physical characteristics of cuprous iodide are summarized below, providing a

quantitative basis for its application in various experimental settings.

Table 1: General Physical Properties of Cuprous Iodide
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Property Value

Chemical Formula CuI[1][4]

Molar Mass 190.45 g/mol [1][5]

Appearance White crystalline solid[1][5]

Odor Odorless[1]

Density 5.62 - 5.67 g/cm³[1][5][6]

Melting Point 605 - 606 °C[1][5][6]

Boiling Point 1290 °C (decomposes)[1][5][6]

Vapor Pressure 10 mm Hg at 656 °C[1][7]

Refractive Index (n_D) 2.346[1][7]

Solubility Product (K_sp) 1.27 x 10⁻¹²[1][5]

| Magnetic Susceptibility (χ) | -63.0·10⁻⁶ cm³/mol[1] |

1.1. Crystal Structure

Cuprous iodide exhibits a rich phase diagram, existing in several distinct crystalline forms

depending on the temperature.[1] This polymorphism is a critical aspect of its material

properties.

γ-CuI: Below 390 °C, CuI adopts a cubic zincblende (sphalerite) structure.[1][2][8]

β-CuI: Between 390 °C and 440 °C, it transitions to a hexagonal wurtzite structure.[1][2][8]

α-CuI: Above 440 °C, it assumes a cubic rock salt structure.[1][2]

In both the zincblende and wurtzite phases, the copper and iodide ions are tetrahedrally

coordinated, with a Cu-I bond distance of approximately 2.338 Å.[1][2]
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Phase transitions of CuI with increasing temperature.

1.2. Solubility

The solubility of cuprous iodide is highly dependent on the solvent system. It is practically

insoluble in water and dilute acids due to its high lattice energy.[5][9] However, it readily

dissolves in solutions containing complexing agents.

Table 2: Solubility of Cuprous Iodide in Various Solvents

Solvent Solubility Mechanism / Notes

Water 0.000042 g/100 mL[1] Very poorly soluble.

Dilute Acids Insoluble[1][9]

Ethanol Insoluble[9]

Acetone Insoluble[10]

Ammonia (aq) Soluble[9]
Forms soluble ammine

complexes.

Potassium Iodide (aq) Soluble[2][9]
Forms the soluble linear

complex anion [CuI₂]⁻.[2]

Sodium Thiosulfate (aq) Soluble[9]
Forms soluble thiosulfate

complexes.

Potassium Cyanide (aq) Soluble[9]
Forms soluble cyanide

complexes.

Acetonitrile
Soluble (3.52 g/100g at 18°C)

[1][10]

Forms various coordination

complexes.[1]
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| Pyridine | Soluble (1.74 g/100g at 25°C)[10] | |

Chemical Properties
2.1. Reactivity and Stability

Cuprous iodide is stable in light and air, although samples can discolor over time due to the

slow oxidation of iodide to iodine.[2][9] It is considered less photosensitive than cuprous

chloride or bromide.[11] The copper atom exists in the +1 oxidation state.[12][13]

Key reactions include:

Decomposition: It is decomposed by concentrated sulfuric acid and nitric acid.[9][14]

Disproportionation: In aqueous solution, the Cu⁺ ion can disproportionate into Cu(0) and

Cu(II). However, this is largely prevented by the extremely low solubility of CuI.[5]

Reaction with Mercury: CuI reacts with mercury vapor to form the distinctively brown-colored

copper(I) tetraiodomercurate(II), a reaction historically used for mercury detection.[1] 4 CuI +

Hg → Cu₂[HgI₄] + 2 Cu

2.2. Role in Catalysis

Cuprous iodide is a cornerstone catalyst in modern organic synthesis, prized for its ability to

facilitate the formation of carbon-carbon and carbon-heteroatom bonds.[14][15]

Sonogashira Coupling: CuI serves as an essential co-catalyst with a palladium complex in

the Sonogashira coupling, a reaction that forms a C-C bond between a terminal alkyne and

an aryl or vinyl halide.[1][15] The role of CuI is to facilitate the formation of a copper(I)

acetylide intermediate, which then undergoes transmetalation with the palladium center.[15]

Ullmann Condensation: It is a key reagent for Ullmann-type reactions, which are used to

form C-N, C-O, and C-S bonds.[14][15]

Other Reactions: CuI also finds use in other transformations, including the Finkelstein

reaction for converting aryl bromides to the more reactive aryl iodides, and in "click

chemistry" for the synthesis of 1,2,3-triazoles.[1][14][15]
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Catalytic cycle of the Sonogashira coupling.

Experimental Protocols
3.1. Synthesis of Cuprous Iodide
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This protocol describes a common laboratory method for synthesizing CuI via the reductive

precipitation from a copper(II) salt. The use of sodium thiosulfate prevents the formation of

elemental iodine as a byproduct.[16][17]

Materials:

Copper(II) sulfate pentahydrate (CuSO₄·5H₂O)

Potassium iodide (KI)

Sodium thiosulfate pentahydrate (Na₂S₂O₃·5H₂O)

Deionized water

Ethanol

Diethyl ether

Procedure:

Prepare Solution A: Dissolve 2.0 g of CuSO₄·5H₂O in 10 mL of deionized water in a 100 mL

beaker with constant stirring.

Prepare Solution B: In a separate beaker, dissolve 1.3 g of KI and 2.3 g of Na₂S₂O₃·5H₂O in

10 mL of deionized water.[17]

Precipitation: Add Solution B dropwise to Solution A with vigorous and constant stirring. A

dense, white precipitate of CuI will form immediately.

Digestion: After the addition is complete, add an additional 20 mL of deionized water to the

suspension and continue stirring for 10-15 minutes to ensure the reaction is complete.[16]

[17]

Isolation: Allow the precipitate to settle for 5 minutes, then collect the solid by suction

filtration using a Büchner funnel.

Washing: Wash the collected solid sequentially with three small portions (5 mL each) of

deionized water, followed by ethanol, and finally diethyl ether to facilitate drying.[16]
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Drying: Dry the purified white powder in a desiccator or a vacuum oven at a low temperature

(e.g., 50-60 °C) to yield the final product.

Reactant Preparation

Reaction & Isolation

Purification & Drying

Dissolve CuSO₄·5H₂O
in H₂O (Solution A)

Add Solution B to A
(Dropwise with Stirring)

Dissolve KI & Na₂S₂O₃·5H₂O
in H₂O (Solution B)

Collect Precipitate
(Suction Filtration)

Wash Solid with:
1. H₂O

2. Ethanol
3. Ether

Dry Product

Pure CuI Powder
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Experimental workflow for the synthesis of CuI.

3.2. Purification of Cuprous Iodide

Crude CuI can be purified by taking advantage of the formation of the soluble diiodocuprate(I)

complex.[2][18]

Procedure:

Dissolve the crude CuI in a minimal amount of a hot (e.g., 70 °C), saturated aqueous

solution of potassium iodide with stirring.[17][18]

Once dissolved, perform a hot filtration to remove any insoluble impurities.

Pour the clear, hot filtrate into a large volume of cold deionized water with vigorous stirring.

[18]

The dilution causes the [CuI₂]⁻ complex to decompose, reprecipitating pure, colorless CuI.[2]

Collect the purified precipitate by filtration, wash with water, ethanol, and ether, and dry as

described in the synthesis protocol.

3.3. Spectrophotometric Analysis for Purity

The purity of a CuI sample can be determined by quantifying its copper content using UV-Vis

spectrophotometry.

Principle: The Cu(I) in the sample is oxidized to Cu(II) and complexed with an agent like

cuprizone in a basic solution (pH 8-9).[17] This Cu(II)-cuprizone complex has a strong,

characteristic absorbance peak (around 600 nm). By comparing the sample's absorbance to a

calibration curve generated from standard copper solutions, the concentration and thus the

purity of the original CuI sample can be accurately determined using the Beer-Lambert law.[17]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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